Cas no 920218-16-2 ((3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone)

• Product Name: (3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• CAS No: 920218-16-2
• MF: C₂₃H₂₃N₇O₃
• MW: 445.473823785782
• CID: 6621786
• PubChem ID: 41232738
• Update Time: 2025-05-19

(3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• AKOS024472617
• (3,5-dimethoxyphenyl)(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone
• 1-(3,5-dimethoxybenzoyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
• 920218-16-2
• F2865-0042

• Inchi： 1S/C23H23N7O3/c1-32-18-12-16(13-19(14-18)33-2)23(31)29-10-8-28(9-11-29)21-20-22(25-15-24-21)30(27-26-20)17-6-4-3-5-7-17/h3-7,12-15H,8-11H2,1-2H3
• InChI Key： CRTHNACFADPJAN-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC(OC)=C1)(N1CCN(C2=NC=NC3N(C4=CC=CC=C4)N=NC=32)CC1)=O

Computed Properties

• Exact Mass: 445.18623762g/mol
• Monoisotopic Mass: 445.18623762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.5Ų

Additional information on (3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone

(3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone (CAS No. 920218-16-2): A Comprehensive Overview

(3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone, with the CAS number 920218-16-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known as triazolopyrimidines, which are characterized by their unique structural features and diverse biological activities. The compound's structure includes a triazolopyrimidine core linked to a piperazine ring and a dimethoxyphenyl group, making it a promising candidate for various therapeutic applications.

The chemical structure of (3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone is particularly noteworthy due to its potential for modulating specific biological targets. The triazolopyrimidine moiety is known for its ability to interact with various receptors and enzymes, while the piperazine ring provides additional flexibility and binding affinity. The dimethoxyphenyl group further enhances the compound's lipophilicity and stability, which are crucial for its pharmacological properties.

Recent studies have highlighted the potential of (3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone in the treatment of neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathology. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further clinical development.

In addition to its neuroprotective properties, (3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in various inflammatory disorders. Furthermore, preliminary data suggest that this compound may have selective cytotoxic effects on cancer cells, particularly those derived from breast and lung tumors.

The pharmacokinetic properties of (3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are essential for sustained therapeutic effects. Additionally, the compound's metabolic stability has been evaluated using in vitro models, indicating that it is resistant to rapid degradation by liver enzymes.

Clinical trials are currently underway to assess the safety and efficacy of (3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone in human subjects. Early-phase trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for larger-scale clinical studies to further validate the compound's therapeutic potential.

The synthesis of (3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the triazolopyrimidine core through cyclization reactions and subsequent functionalization steps to introduce the piperazine and dimethoxyphenyl groups. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, facilitating its transition from benchtop research to clinical applications.

In conclusion, (3,5-dimethoxyphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-y l)piperazin - 1 - yl ] methanone (CAS No . 920218 - 16 - 2) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important focus of ongoing research in medicinal chemistry and drug development. As more data become available from clinical trials and preclinical studies, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.